Cas no 2409-87-2 ((2E)-2,4-Pentadienoic Acid Methyl Ester)

• Product Name: (2E)-2,4-Pentadienoic Acid Methyl Ester
• CAS No: 2409-87-2
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00042847
• CID: 1416246
• PubChem ID: 6001087
• Update Time: 2025-10-22

(2E)-2,4-Pentadienoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, methyl ester, (2E)-
• (2E)-2,4-Pentadienoic Acid Methyl Ester
• methyl 1,3-butadiene-1-carboxylate
• (E)-Methyl penta-2,4-dienoate
• (2E)-2,4-PentadienoicAcidMethylEster
• Methylpenta-2,4-dienoate
• SCHEMBL1408587
• SCHEMBL1408458
• 1515-75-9
• (E)-methyl-penta-2,4-dienoate
• 1,3-Butadiene-1-carboxylic acid methyl ester
• Methyl(E)-penta-2,4-dienoate
• methyl (2E)-penta-2,4-dienoate
• 2409-87-2
• (2E)-penta-2,4-dienoic acid methyl ester
• W-109674
• Methyl penta-2,4-dienoate
• E77965
• EINECS 216-158-0
• BS-21539
• methyl pentadienoate
• 2,4-Pentadienoic acid, methyl ester

• MDL： MFCD00042847
• Inchi： 1S/C6H8O2/c1-3-4-5-6(7)8-2/h3-5H,1H2,2H3/b5-4+
• InChI Key： LJDLNNZTQJVBNJ-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C=C)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.936
• Boiling Point: 135.2°Cat760mmHg
• Flash Point: 46.4°C
• Refractive Index: n20/D 1.484
• PSA: 26.3

(2E)-2,4-Pentadienoic Acid Methyl Ester Security Information

• Storage Condition：−20°C

Additional information on (2E)-2,4-Pentadienoic Acid Methyl Ester

Recent Advances in the Study of (2E)-2,4-Pentadienoic Acid Methyl Ester (CAS: 2409-87-2) in Chemical Biology and Pharmaceutical Research

The compound (2E)-2,4-Pentadienoic Acid Methyl Ester (CAS: 2409-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential uses in drug development. The information presented herein is derived from peer-reviewed journal articles, patents, and industry reports published within the last five years.

Recent studies have highlighted the role of (2E)-2,4-Pentadienoic Acid Methyl Ester as a key intermediate in the synthesis of bioactive molecules. Its conjugated diene structure makes it a versatile building block for the construction of complex organic frameworks, particularly in the context of natural product synthesis. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential as a scaffold for drug discovery.

In addition to its synthetic utility, (2E)-2,4-Pentadienoic Acid Methyl Ester has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs). These findings suggest that further structural optimization could yield potent therapeutic agents targeting cancer metastasis.

Another area of interest is the compound's potential application in agrochemicals. A 2021 patent application disclosed the use of (2E)-2,4-Pentadienoic Acid Methyl Ester derivatives as eco-friendly pesticides, leveraging its reactivity to disrupt pest life cycles. This aligns with the growing demand for sustainable agricultural solutions and highlights the compound's versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and stability optimization of (2E)-2,4-Pentadienoic Acid Methyl Ester. Recent advances in catalytic processes, particularly those employing transition metal catalysts, have shown potential in addressing these issues. A 2023 study in ACS Catalysis reported a highly efficient palladium-catalyzed method for its synthesis, which could facilitate broader adoption in industrial settings.

In conclusion, (2E)-2,4-Pentadienoic Acid Methyl Ester (CAS: 2409-87-2) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a bioactive molecule makes it a valuable target for further investigation. Future research directions may include exploring its structure-activity relationships in greater depth and developing novel derivatives with enhanced therapeutic profiles.